Cas no 98433-16-0 (2-amino-N,4-dimethylpentanamide)

• Product name: 2-amino-N,4-dimethylpentanamide
• CAS No: 98433-16-0
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 4667821

2-amino-N,4-dimethylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N,4-dimethylpentanamide
• 2-Amino-4-methyl-pentanoic acid methylamide

• Inchi： 1S/C7H16N2O/c1-5(2)4-6(8)7(10)9-3/h5-6H,4,8H2,1-3H3,(H,9,10)
• InChI Key： LIBDTAYIDBPBRN-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(N)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N,4-dimethylpentanamide

2-Amino-N,4-Dimethylpentanamide (CAS No. 98433-16-0): A Comprehensive Overview

2-Amino-N,4-Dimethylpentanamide (CAS No. 98433-16-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines an amino group with a pentanamide backbone, making it highly functional and adaptable for different chemical reactions. The CAS No. 98433-16-0 identifier ensures its precise identification in scientific literature and industrial databases.

The molecular structure of 2-amino-N,4-dimethylpentanamide consists of a five-carbon chain (pentane) with an amino group (-NH₂) attached to the second carbon and two methyl groups (-CH₃) attached to the nitrogen atom and the fourth carbon of the chain. This configuration imparts the compound with unique properties, such as high solubility in organic solvents and the ability to form stable amide bonds. These characteristics make it an ideal building block for synthesizing more complex molecules in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-N,4-dimethylpentanamide through various routes. One prominent method involves the reaction of a suitable amino acid derivative with an aldehyde or ketone under specific conditions, followed by subsequent modifications to introduce the methyl groups. Researchers have also explored green chemistry approaches to minimize environmental impact during its production, aligning with global sustainability goals.

In terms of applications, 2-amino-N,4-dimethylpentanamide has gained attention in the pharmaceutical industry due to its potential as a bioisostere or a scaffold for drug design. Its ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME) makes it valuable in creating drugs with improved efficacy and reduced toxicity. For instance, studies have shown that derivatives of this compound can act as inhibitors of certain enzymes involved in disease pathways, offering promising leads for therapeutic development.

Beyond pharmaceuticals, 2-amino-N,4-dimethylpentanamide finds utility in agrochemicals as a precursor for herbicides and fungicides. Its structural flexibility allows for the creation of compounds with enhanced bioactivity against target pests while maintaining environmental safety. Recent research has focused on optimizing its application in sustainable agriculture practices to reduce chemical inputs without compromising crop yields.

The compound's role in material science is another area of active exploration. By incorporating 2-amino-N,4-dimethylpentanamide into polymer systems or coatings, scientists have demonstrated improved mechanical properties and resistance to environmental factors such as UV radiation and moisture. These findings open avenues for its use in advanced materials for industries like aerospace and electronics.

From an environmental standpoint, understanding the fate and transport of 2-amino-N,4-dimethylpentanamide in ecosystems is crucial for assessing its potential risks. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in natural environments. However, further research is needed to evaluate its long-term effects on aquatic organisms and soil microbiota.

In conclusion, 2-amino-N,4-dimethylpentanamide (CAS No. 98433-16-0) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural versatility and functional properties continue to drive innovation in drug discovery, agrochemical development, and material science. As research progresses, this compound is poised to play an increasingly important role in addressing global challenges while adhering to sustainable practices.